Cas no 637022-54-9 (1H-Pyrazole-1-acetic acid, 5-(azidomethyl)-4-chloro-3-(trifluoromethyl)-)
637022-54-9 structure
Product Name:1H-Pyrazole-1-acetic acid, 5-(azidomethyl)-4-chloro-3-(trifluoromethyl)-
CAS No:637022-54-9
MF:C7H5ClF3N5O2
MW:283.595109701157
CID:1667456
PubChem ID:21071157
Update Time:2025-04-21
1H-Pyrazole-1-acetic acid, 5-(azidomethyl)-4-chloro-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-acetic acid, 5-(azidomethyl)-4-chloro-3-(trifluoromethyl)-
- DTXSID101153239
- 5-(Azidomethyl)-4-chloro-3-(trifluoromethyl)-1H-pyrazole-1-acetic acid
- SCHEMBL13682568
- (5-Azidomethyl-4-chloro-3-trifluoromethyl-pyrazol-1-yl)-acetic acid
- 637022-54-9
-
- Inchi: 1S/C7H5ClF3N5O2/c8-5-3(1-13-15-12)16(2-4(17)18)14-6(5)7(9,10)11/h1-2H2,(H,17,18)
- InChI Key: XWNIDICBAKIVFV-UHFFFAOYSA-N
- SMILES: ClC1C(C(F)(F)F)=NN(CC(=O)O)C=1CN=[N+]=[N-]
Computed Properties
- Exact Mass: 283.00855
- Monoisotopic Mass: 283.0083866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 69.5Ų
Experimental Properties
- PSA: 103.88
1H-Pyrazole-1-acetic acid, 5-(azidomethyl)-4-chloro-3-(trifluoromethyl)- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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